Cas no 1386455-76-0 (ComplementfactorD-IN-1)
ComplementfactorD-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- Complement?factor?D-IN-1
- MDK55760
- 1-[2-[(1~{r},3~{s},5~{r})-3-[(6-Bromanylpyridin-2-Yl)carbamoyl]-2-Azabicyclo[3.1.0]hexan-2-Yl]-2-Oxidanylidene-Ethyl]indazole-3-Carboxamide
- 1-[2-[(1R,3S,5R)-3-[(6-bromopyridin-2-yl)carbamoyl]-2-azabicyclo[3.1.0]hexan-2-yl]-2-oxoethyl]indazole-3-carboxamide
- 1-(2-((1R,3S,5R)-3-((6-Bromopyridin-2-yl)carbamoyl)-2-azabicyclo[3.1.0]hexan-2-yl)-2-oxoethyl)-1H-indazole-3-carboxamide
- GTPL11282
- BDBM171350
- compound 2 [PMID: 286215
- ComplementfactorD-IN-1
-
- Inchi: 1S/C21H19BrN6O3/c22-16-6-3-7-17(24-16)25-21(31)15-9-11-8-14(11)28(15)18(29)10-27-13-5-2-1-4-12(13)19(26-27)20(23)30/h1-7,11,14-15H,8-10H2,(H2,23,30)(H,24,25,31)/t11-,14-,15+/m1/s1
- InChI Key: CWZUTHDJLNZLCM-DFBGVHRSSA-N
- SMILES: BrC1=CC=CC(=N1)NC([C@@H]1C[C@H]2C[C@H]2N1C(CN1C2C=CC=CC=2C(C(N)=O)=N1)=O)=O
Computed Properties
- Exact Mass: 482.0702g/mol
- Monoisotopic Mass: 482.0702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 483.3g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 123
ComplementfactorD-IN-1 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
ComplementfactorD-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C910920-5mg |
Complement factor D inhibitor 1 |
1386455-76-0 | 98% | 5mg |
¥7,066.80 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47934- |
Complement factor D-IN-1 |
1386455-76-0 | 98% | ¥0.00 | 2021-09-15 | ||
| MedChemExpress | HY-102034-10mM*1mLinDMSO |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 10mM*1mLinDMSO |
¥4950 | 2023-07-25 | |
| MedChemExpress | HY-102034-5mg |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 5mg |
¥3600 | 2024-07-20 | |
| MedChemExpress | HY-102034-10mg |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 10mg |
¥6000 | 2024-07-20 | |
| MedChemExpress | HY-102034-25mg |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 25mg |
¥15000 | 2023-08-31 | |
| MedChemExpress | HY-102034-50mg |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 50mg |
¥21000 | 2023-08-31 | |
| MedChemExpress | HY-102034-100mg |
Complement factor D-IN-1 |
1386455-76-0 | 98.65% | 100mg |
¥29500 | 2023-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47934-0 |
Complement factor D-IN-1 |
1386455-76-0 | 98% | 0 |
¥0.00 | 2023-09-08 | |
| Biosynth | LFC45576-1 mg |
Complement factor D-IN-1 |
1386455-76-0 | 1mg |
$127.05 | 2023-01-04 |
ComplementfactorD-IN-1 Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on ComplementfactorD-IN-1
ComplementfactorD-IN-1: A Comprehensive Overview of CAS No. 1386455-76-0
ComplementfactorD-IN-1, chemically identified by the CAS number 1386455-76-0, represents a significant compound in the realm of immunology and pharmaceutical research. This compound has garnered considerable attention due to its role in modulating the complement system, a critical component of the innate immune response. The complement system is a complex network of proteins that play a pivotal role in defending the body against pathogens, facilitating inflammation, and promoting tissue repair. Understanding the mechanisms and applications of ComplementfactorD-IN-1 is essential for advancing therapeutic strategies in various medical conditions.
The complement system is initiated through three pathways: the classical pathway, the alternative pathway, and the lectin pathway. Each pathway converges at the activation of ComplementfactorD, which is a serine protease essential for the assembly of the membrane attack complex (MAC). The MAC is responsible for creating pores in the membranes of target cells, leading to their lysis. ComplementfactorD-IN-1 has been extensively studied for its ability to regulate this process, making it a promising candidate for therapeutic intervention.
Recent research has highlighted the multifaceted roles of ComplementfactorD-IN-1 in various biological processes. Studies have demonstrated that this compound can inhibit the cleavage of C3 into C3a and C3b, thereby preventing the formation of C5 convertase and subsequent MAC assembly. This inhibition has significant implications for treating inflammatory diseases such as rheumatoid arthritis and systemic lupus erythematosus (SLE). Additionally, ComplementfactorD-IN-1 has shown potential in mitigating ischemia-reperfusion injury, a condition often encountered in organ transplantation and myocardial infarction.
The development of small-molecule inhibitors like ComplementfactorD-IN-1 has been a focal point in drug discovery efforts. These inhibitors offer several advantages over traditional immunosuppressive agents, including higher specificity and lower systemic toxicity. Preclinical studies have reported that ComplementfactorD-IN-1 exhibits excellent pharmacokinetic properties, with a favorable half-life and minimal off-target effects. These characteristics make it an attractive candidate for further clinical development.
In vitro studies have revealed that ComplementfactorD-IN-1 can effectively modulate complement activation in various cellular models. For instance, research has shown that this compound can prevent the excessive complement activation observed in patients with atypical hemolytic uremic syndrome (aHUS), a rare but life-threatening condition caused by uncontrolled complement-mediated renal damage. Similarly, ComplementfactorD-IN-1 has demonstrated efficacy in reducing complement deposition in tissues affected by age-related macular degeneration (AMD), a leading cause of blindness worldwide.
The therapeutic potential of ComplementfactorD-IN-1 extends beyond immunological disorders. Emerging evidence suggests that this compound may play a role in cancer immunotherapy. Cancer cells often evade immune surveillance by downregulating complement receptors or by inhibiting complement activation. ComplementfactorD-IN-1 has been shown to enhance complement-dependent cytotoxicity (CDC) against tumor cells, thereby improving the efficacy of existing immunotherapeutic strategies such as checkpoint inhibitors.
Advances in computational chemistry and high-throughput screening have accelerated the discovery and optimization of novel complement inhibitors like ComplementfactorD-IN-1. These technologies have enabled researchers to identify lead compounds with improved potency and selectivity. Additionally, structure-based drug design approaches have been employed to refine the molecular architecture of ComplementfactorD-IN-1, enhancing its binding affinity to target enzymes while minimizing interactions with off-target proteins.
The regulatory landscape for novel therapeutic agents like ComplementfactorD-IN-1 is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for assessing the safety and efficacy of new drugs targeting immune-related pathways. Clinical trials are conducted in phases to evaluate the tolerability, pharmacokinetics, and therapeutic benefits of these compounds. The successful completion of these trials is crucial for obtaining regulatory approval and bringing new treatments to patients in need.
The future prospects for ComplementfactorD-IN-1 are promising, with ongoing research exploring its potential applications in diverse therapeutic areas. Innovations in drug delivery systems are expected to enhance the bioavailability and targeted action of this compound, further improving its clinical efficacy. Collaborative efforts between academia and industry are essential for translating preclinical findings into viable therapeutics that can address unmet medical needs.
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